Cas no 2165540-04-3 (O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate
• CAS No: 2165540-04-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5106044
• Update Time: 2026-03-03

O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4R)-
• O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-7-8(13-4)6-9(14)10(15)17-5/h8-9,13H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： XQSHCFQFHCVQLK-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](NC)C[C@@H]1C(OC)=O

Additional information on O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate

Comprehensive Overview of O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate (CAS No. 2165540-04-3)

O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate (CAS No. 2165540-04-3) is a chiral pyrrolidine derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This compound features a tert-butyl and methyl ester group, along with a methylamino substituent, making it a versatile building block in medicinal chemistry. Researchers and industries value its stereochemical purity (2R,4R configuration) for designing enantioselective catalysts and bioactive molecules.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has spotlighted compounds like O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate. Its CAS No. 2165540-04-3 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Recent trends highlight its potential in PROTACs (Proteolysis Targeting Chimeras) and kinase inhibitors, aligning with the focus on targeted therapies in oncology and neurodegenerative diseases.

From a synthetic perspective, the pyrrolidine core of this compound offers rigidity and functional group diversity, critical for modulating pharmacokinetic properties. The tert-butyl ester group enhances solubility, while the methylamino moiety enables further derivatization. These attributes make it a candidate for high-throughput screening libraries and fragment-based drug design, addressing modern challenges in lead optimization.

Environmental and regulatory considerations are also pivotal. The compound’s stability under GMP (Good Manufacturing Practice) conditions and low ecotoxicity profile align with green chemistry principles. Users often inquire about its storage conditions (typically 2–8°C under inert gas) and handling protocols, emphasizing safety without compromising reactivity.

In summary, O1-tert-butyl O2-methyl (2R,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate (CAS No. 2165540-04-3) bridges academic research and industrial applications, driven by its stereoselectivity and adaptability. Its integration into AI-driven drug discovery platforms and custom synthesis services further underscores its future potential.